Cas no 1155261-81-6 (Methyl 5-bromo-3-iodo-2-methoxybenzenecarboxylate)

• Product Name: Methyl 5-bromo-3-iodo-2-methoxybenzenecarboxylate
• CAS No: 1155261-81-6
• MF: C₉H₈BrIO₃
• MW: 370.966494560242
• MDL: MFCD14581636
• CID: 1073766
• PubChem ID: 44140114
• Update Time: 2025-11-02

Methyl 5-bromo-3-iodo-2-methoxybenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-3-iodo-2-methoxybenzenecarboxylate
• methyl 5-bromo-3-iodo-2-methoxy-benzoate
• methyl5-bromo-3-iodo-2-methoxybenzoate
• SCHEMBL18512307
• MFCD14581636
• MD-0023
• methyl 5-bromo-3-iodo-2-methoxybenzoate
• AKOS005073446
• 1155261-81-6
• DB-130185
• CS-0260170
• AT22677
• Z1269116334
• EN300-7463671

• MDL： MFCD14581636
• Inchi： 1S/C9H8BrIO3/c1-13-8-6(9(12)14-2)3-5(10)4-7(8)11/h3-4H,1-2H3
• InChI Key： QTHJSPLRNXOZPV-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(=O)OC)=C1OC)Br

Computed Properties

• Exact Mass: 369.87015g/mol
• Monoisotopic Mass: 369.87015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 2.0±0.1 g/cm3
• Boiling Point: 379.4±42.0 °C at 760 mmHg
• Flash Point: 183.3±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 5-bromo-3-iodo-2-methoxybenzenecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 5-bromo-3-iodo-2-methoxybenzenecarboxylate

Recent Advances in the Application of Methyl 5-bromo-3-iodo-2-methoxybenzenecarboxylate (CAS: 1155261-81-6) in Chemical Biology and Pharmaceutical Research

Methyl 5-bromo-3-iodo-2-methoxybenzenecarboxylate (CAS: 1155261-81-6) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique halogen-substituted aromatic structure, serves as a critical building block for the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

One of the most notable advancements involves the use of Methyl 5-bromo-3-iodo-2-methoxybenzenecarboxylate as a precursor in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the construction of selective Bruton's tyrosine kinase (BTK) inhibitors, which are pivotal in the treatment of B-cell malignancies. The researchers highlighted the compound's ability to undergo efficient cross-coupling reactions, enabling the rapid diversification of its core structure to yield high-potency inhibitors with improved pharmacokinetic properties.

In addition to its role in kinase inhibitor development, this compound has also been investigated for its potential in antimicrobial drug design. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel quinolone derivatives using Methyl 5-bromo-3-iodo-2-methoxybenzenecarboxylate as a key intermediate. These derivatives exhibited potent activity against multidrug-resistant bacterial strains, suggesting promising avenues for addressing the global antibiotic resistance crisis.

From a methodological perspective, advancements in catalytic systems have significantly enhanced the synthetic utility of this compound. A 2024 study in Advanced Synthesis & Catalysis detailed a palladium-catalyzed borylation protocol that allows for the selective functionalization of the iodine moiety while preserving the bromo and ester groups. This breakthrough has opened new possibilities for the late-stage diversification of complex molecules derived from this scaffold.

The compound's physicochemical properties have also been the subject of recent computational investigations. Molecular modeling studies published in the Journal of Chemical Information and Modeling have provided insights into its conformational preferences and electronic characteristics, which are crucial for rational drug design. These computational approaches, combined with experimental data, are facilitating the development of structure-activity relationship (SAR) models to guide future synthetic efforts.

Looking forward, the unique structural features of Methyl 5-bromo-3-iodo-2-methoxybenzenecarboxylate continue to inspire innovative applications in chemical biology. Current research directions include its incorporation into proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation platforms, as well as its use in the development of fluorescent probes for biological imaging. As synthetic methodologies evolve and our understanding of its reactivity deepens, this compound is poised to remain a valuable tool in pharmaceutical research and development.